[2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine

• Molecular Formula: C16H18N2S
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 2-(2-methyl-1H-indol-3-yl)-N-(thiophen-2-ylmethyl)ethanamine
• InChI: InChI=1S/C16H18N2S/c1-12-14(15-6-2-3-7-16(15)18-12)8-9-17-11-13-5-4-10-19-13/h2-7,10,17-18H,8-9,11H2,1H3
• InChI Key: WOXRCIZWECJOQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCNCC3=CC=CS3

Description

The compound [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine (CAS 1052527-24-8 as its hydrochloride salt) features a 2-methylindole core linked via an ethylamine chain to a thiophen-2-ylmethyl group.

Preparation Methods

The synthesis of [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine typically involves the reaction of 2-(2-Methyl-1H-indol-3-yl)ethanamine with a thiophene derivative under specific conditions. One common method involves the use of a base such as sodium hydride in an aprotic solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors to improve yield and efficiency .

Chemical Reactions Analysis

[2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring, which can react with electrophiles under acidic conditions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s indole moiety makes it a candidate for studying biological processes, including enzyme inhibition and receptor binding.

Medicine: Due to its potential biological activities, it is investigated for its therapeutic properties, including anticancer and antimicrobial effects.

Industry: The compound is used in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine involves its interaction with specific molecular targets. The indole moiety can bind to various receptors and enzymes, modulating their activity. The thiophene ring can enhance the compound’s binding affinity and specificity . These interactions can lead to the inhibition of enzyme activity or the activation of specific signaling pathways, resulting in the compound’s biological effects .

Comparison with Similar Compounds

Analog 1: 2-(1H-Indol-3-yl)-2-thiophen-2-yl-ethylamine (CAS 51626-50-7)

• Structure : Branched ethylamine chain connecting indole and thiophene rings.
• Molecular Formula : C₁₄H₁₄N₂S.
• Pharmacological Implications : Branched analogs often exhibit varied bioavailability due to steric effects.

Analog 2: [2-(1H-Indol-3-yl)ethyl][(1-methylpyrrol-2-yl)methyl]amine (CAS 289487-79-2)

• Structure : Replaces thiophene with a 1-methylpyrrole group.
• Key Differences : Pyrrole’s electron-rich aromatic system (vs. thiophene’s sulfur atom) may enhance π-π stacking but reduce interactions with sulfur-binding enzymes .
• Applications : Pyrrole-containing analogs are explored in CNS disorders due to improved blood-brain barrier penetration .

Analog 3: N-(2-Furylmethyl)-2-(2-methyl-1H-indol-3-yl)ethanamine (CAS 1052411-88-7)

• Structure : Substitutes thiophene with furan.
• Key Differences : Furan’s lower aromaticity and absence of sulfur may reduce metabolic stability and target affinity compared to thiophene derivatives .
• Physicochemical Impact : Lower logP (more hydrophilic) due to furan’s oxygen atom .

Analog 4: 4-(2-Methyl-1H-indol-3-yl)-thiazol-2-ylamine

• Structure : Replaces the ethylamine-thiophene group with a thiazole ring.
• Key Differences : Thiazole introduces a planar heterocyclic amine, enhancing hydrogen-bonding capacity but reducing lipophilicity .
• Therapeutic Potential: Thiazole derivatives are common in antimicrobial agents, suggesting possible repurposing .

Analog 5: 2-Me-DMT (Dimethyl[2-(2-methyl-1H-indol-3-yl)ethyl]amine)

• Structure : Dimethylamine replaces the thiophenemethyl group.
• Activity: Psychedelic properties via serotonin receptor agonism, contrasting with the unknown activity of the target compound .

Structural and Pharmacological Data Table

Compound	Core Structure	Substituent	Molecular Weight	Key Features
Target Compound	2-Methylindole	Thiophen-2-ylmethyl	292.83 (HCl salt)	Balanced lipophilicity, sulfur interaction potential
2-(1H-Indol-3-yl)-2-thiophen-2-yl-ethylamine	Indole	Thiophen-2-yl (branched)	242.34	Reduced conformational flexibility
[2-(1H-Indol-3-yl)ethyl][(1-methylpyrrol-2-yl)methyl]amine	Indole	1-Methylpyrrole	243.33	Enhanced π-π stacking, CNS targeting
N-(2-Furylmethyl)-2-(2-methyl-1H-indol-3-yl)ethanamine	2-Methylindole	Furan	258.73 (HCl salt)	Lower metabolic stability
4-(2-Methyl-1H-indol-3-yl)-thiazol-2-ylamine	2-Methylindole	Thiazole	215.28	Hydrogen-bond donor, antimicrobial potential

Research Findings and Implications

• Thiophene vs. Other Heterocycles : Thiophene’s sulfur atom may confer unique metabolic stability and receptor interactions compared to furan or pyrrole derivatives .
• Side Chain Modifications : Linear ethylamine chains (target compound) improve synthetic accessibility and conformational flexibility over branched analogs .
• Pharmacological Gaps: While analogs like 2-Me-DMT have documented activities, the target compound’s biological profile remains underexplored. Further studies on serotonin or HDAC inhibition (as seen in panobinostat derivatives) are warranted .

Biological Activity

[2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine is a synthetic compound belonging to the indole derivative class, which has garnered attention for its diverse biological activities. This article explores its biological activity, including antibacterial, antifungal, and anticancer properties, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound's IUPAC name is [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine, with the molecular formula $C_{16}H_{18}N_{2}S$ and a molecular weight of 270.39 g/mol. The structural characteristics contribute to its biological efficacy.

Antibacterial Activity

Indole derivatives have shown promising antibacterial properties against various pathogens. For instance, studies indicate that related compounds exhibit significant activity against Staphylococcus aureus (including MRSA) with minimum inhibitory concentrations (MICs) as low as 0.98 μg/mL for structurally similar compounds . The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Compound	Target Bacteria	MIC (μg/mL)
3k	S. aureus ATCC 25923	3.90
3k	MRSA ATCC 43300	<1

Antifungal Activity

The compound also exhibits antifungal properties, particularly against Candida albicans . In vitro studies have shown that certain indole derivatives can inhibit fungal growth significantly, suggesting potential therapeutic applications in treating fungal infections .

Anticancer Activity

In cancer research, the compound's structural analogs have demonstrated notable antiproliferative effects on various cancer cell lines. For example, compounds structurally similar to [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine have been tested against HeLa cells and other cancer types, showing IC50 values in the micromolar range.

Cell Line	Compound	IC50 (μM)
HeLa	3c	<10
A549	3k	<10
MCF7	3g	<10

The biological activity of [2-(2-Methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine is hypothesized to involve multiple mechanisms:

• Inhibition of Enzyme Activity : Compounds may inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Disruption of Membrane Integrity : The lipophilic nature of indole derivatives allows them to integrate into cellular membranes, disrupting their integrity and function.
• Interference with DNA/RNA Synthesis : Some studies suggest that these compounds can intercalate with nucleic acids, hindering replication and transcription processes.

Case Studies

Recent research has focused on the synthesis and evaluation of various indole derivatives for their biological activities:

• Antimicrobial Properties : A study published in MDPI evaluated several indole derivatives against both Gram-positive and Gram-negative bacteria, highlighting their potential as new antimicrobial agents .
• Anticancer Effects : Research conducted on indole-based compounds revealed significant cytotoxicity against breast cancer cells, with specific derivatives showing preferential inhibition of rapidly dividing cells compared to normal fibroblasts .